N-(6-morpholinopyrimidin-4-yl)-5-(thiophen-2-yl)isoxazole-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound "N-(6-morpholinopyrimidin-4-yl)-5-(thiophen-2-yl)isoxazole-3-carboxamide" is a novel chemical entity that is not directly described in the provided papers. However, the papers do discuss various compounds with similar structural motifs, such as morpholino pyrimidine and isoxazole carboxamide groups, which are relevant to the analysis of the target compound. These structural components are often synthesized for their potential biological activities, including antimicrobial and anticancer properties .
Synthesis Analysis
The synthesis of compounds related to the target molecule typically involves multi-step reactions that include the formation of carboxamide linkages and the introduction of morpholino groups. For instance, the synthesis of 3-amino-5-methyl-2-(alkylthio)-4-oxo-N-aryl-3,4-dihydrothieno(2,3-d)pyrimidine-6-carboxamides involves reacting substituted benzyl chlorides with chloroacetic acid . Similarly, the synthesis of 4-morpholino-7,8-dihydro-5H-thiopyrano[4,3-d]pyrimidine derivatives bearing phenylpyridine/phenylpyrimidine-carboxamide scaffolds is achieved through a series of designed reactions . These methods could potentially be adapted for the synthesis of the target compound.
Molecular Structure Analysis
The molecular structures of synthesized compounds are typically confirmed using spectroscopic methods such as NMR, IR, and sometimes X-ray crystallography. For example, the structure of a related compound, N-(4-(2,4-dimorpholinopyrido[2,3-d]pyrimidin-6-yl)phenyl)pyrrolidine-1-carboxamide, was confirmed using NMR, FT-IR, MS, and X-ray structural analysis . These techniques could be employed to analyze the molecular structure of the target compound.
Chemical Reactions Analysis
The chemical reactions involving compounds with morpholino pyrimidine and isoxazole carboxamide groups can lead to various biological activities. For instance, the reaction of thiadiazolo[3,2-a]pyrimidine with morpholin has been studied for the synthesis of new antibacterial drugs . The target compound may also undergo similar reactions, potentially leading to useful biological properties.
Physical and Chemical Properties Analysis
The physical and chemical properties of compounds are influenced by their molecular structure. For example, the crystal structure of a related compound, N-(4,6-dimethylpyrimidin-2-yl)-N'-[3-(4-trifluoromethylphenyl)-5-methyl-isoxazol-4-yl]acyl thiourea, was determined to belong to the triclinic system, which affects its physical properties . The target compound's properties, such as solubility, melting point, and stability, would need to be determined experimentally.
Relevant Case Studies
Several of the papers discuss the biological evaluation of synthesized compounds. For instance, novel 4-morpholino-7,8-dihydro-5H-thiopyrano[4,3-d]pyrimidine derivatives were evaluated for their cytotoxicity against cancer cell lines , and novel 6-oxopyrimidin-1(6H)-yl benzamide derivatives were screened for antimicrobial activity . These studies provide a framework for evaluating the biological activities of the target compound in similar case studies.
Scientific Research Applications
Synthesis and Characterization
- Novel heterocyclic compounds have been synthesized involving isoxazole derivatives, demonstrating a range of biological activities. These studies often explore the synthesis routes and structural characterization of these compounds, highlighting their potential in scientific research applications (Abu‐Hashem, Al-Hussain, & Zaki, 2020; Zaki, Radwan, & El-Dean, 2017) (Abu‐Hashem et al., 2020); (Zaki et al., 2017).
Biological Evaluation
- Research has been conducted on the antimicrobial and anti-inflammatory activities of newly synthesized compounds, including those related to isoxazole and pyrimidine derivatives. These studies offer insights into the potential therapeutic applications of these compounds, evaluating their effectiveness against various bacterial strains and inflammatory conditions (Devarasetty et al., 2019; Lahsasni et al., 2018) (Devarasetty et al., 2019); (Lahsasni et al., 2018).
Catalytic Applications
- Some studies have explored the use of compounds similar to the requested chemical as ligands or components in bimetallic composite catalysts. These catalysts have been shown to be highly effective in reactions such as the Suzuki coupling, indicating the utility of these compounds in facilitating chemical syntheses, especially in aqueous media (Bumagin et al., 2019) (Bumagin et al., 2019).
Antioxidant and Anticancer Activity
- The design and synthesis of novel derivatives incorporating isoxazole and pyrimidine structures have also been targeted towards evaluating their antioxidant and anticancer activities. These studies contribute to the understanding of how structural variations can impact the biological efficacy of these compounds, offering potential pathways for the development of new therapeutic agents (Aziz et al., 2021; Abu‐Hashem & Al-Hussain, 2022) (Aziz et al., 2021); (Abu‐Hashem & Al-Hussain, 2022).
properties
IUPAC Name |
N-(6-morpholin-4-ylpyrimidin-4-yl)-5-thiophen-2-yl-1,2-oxazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N5O3S/c22-16(11-8-12(24-20-11)13-2-1-7-25-13)19-14-9-15(18-10-17-14)21-3-5-23-6-4-21/h1-2,7-10H,3-6H2,(H,17,18,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HNUSNNVBNFWRFE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=NC=NC(=C2)NC(=O)C3=NOC(=C3)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.